N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-(4-ethyl-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C20H20N4O2S.ClH/c1-2-15-6-3-8-17-18(15)22-20(27-17)24(19(25)16-7-4-13-26-16)11-5-10-23-12-9-21-14-23;/h3-4,6-9,12-14H,2,5,10-11H2,1H3;1H
• InChI Key: GRIWXSJQWBLOSR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)C4=CC=CO4.Cl
• Molecular Formula: C20H21ClN4O2S
• Molecular Weight: 416.9 g/mol

Description

N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C20H21ClN4O2S and its molecular weight is 416.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

The compound is related to diverse heterocyclic compounds that exhibit significant potential in various scientific research applications. For instance, the synthesis and reactivity of related furan and imidazole derivatives have been extensively studied. A notable example includes the synthesis and evaluation of 1,2,4-triazole Schiff base and amine derivatives, revealing their antibacterial, antiurease, and antioxidant activities (Sokmen et al., 2014). Similarly, research on the synthesis and properties of thiazole derivatives has demonstrated their potential in antimicrobial and anticancer activities (Zaki et al., 2018).

Molecular Characterization and Biological Activity

The molecular and electronic structures of furan-2-carboxamide-bearing compounds, closely related to the compound , have been characterized. A study involving N-(thiazol-2-yl)furan-2-carboxamide illustrated its synthesis, molecular characterization, and antimicrobial activity, showcasing the compound's potential pharmacological applications (Cakmak et al., 2022).

Sensor Applications

Compounds with structural similarities to N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethylbenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride have been explored for sensor applications. For example, a sensor based on imidazo[2,1-b]thiazole demonstrated the ability to detect In3+ and Zn2+ ions through fluorescence enhancement, highlighting the compound's utility in environmental monitoring and analytical chemistry (Xu et al., 2020).

Synthesis of Polyimides and Other Derivatives

The synthesis of polyimides from compounds containing imidazole, furan, and benzamide units has been reported. These polyimides exhibit good thermal stability, solubility in polar organic solvents, and potential for environmental applications such as dye removal from aqueous solutions (Rafiee & Mohagheghnezhad, 2018).